3-Chloroazepan-2-one

• CAS No.: 1468-55-9
• Molecular Formula: C6H10ClNO
• Molecular Weight: 147.60 g/mol
• IUPAC Name: 3-chloroazepan-2-one
• InChI: InChI=1S/C6H10ClNO/c7-5-3-1-2-4-8-6(5)9/h5H,1-4H2,(H,8,9)
• InChI Key: NDXGCVGKTPQXFA-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(=O)C(C1)Cl

Description

3-Chloroazepan-2-one is a useful research compound. Its molecular formula is C6H10ClNO and its molecular weight is 147.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The ODCB solution of N-benzoyl-α-chloro-ε-caprolactam is passed through a charcoal bed to remove tars as impurities. It is then passed into another reaction vessel where 9718 parts (86 mols) of ε-caprolactam are added. The transamidation is conducted by heating and stirring the ODCB solution at 140° C. for 2 hours. The solution is then cooled to 5° C. for 1 hour whereupon 21,000 parts (82 mols) N-benzoyl-α-chloro-ε-caprolactam precipitates out of the solution. The N-benzoyl-α-chloro-ε-caprolactam is filtered off and saved for recycle. The ODCB solution is then extracted with 250,000 parts 8 weight percent aqueous hydrochloric acid to remove α-chloro-ε-caprolactam and residual ε-caprolactam. The aqueous hydrochloric acid is then extracted countercurrently with 250,000 parts chloroform, and the chloroform extract evaporated to yield 10,915 parts (74 mols) of α-chloro-ε-caprolactam and 1356 parts (12 mols) of ε-caprolactam. The ε-caprolactam is separated from the α-chloro-ε-caprolactam by fractional distillation under vacuum and recycled to the transamidation step.